Cas no 23861-85-0 (1-(4-isothiocyanatophenyl)-4-methylpiperazine)
23861-85-0 structure
Product Name:1-(4-isothiocyanatophenyl)-4-methylpiperazine
CAS No:23861-85-0
MF:C12H15N3S
MW:233.332600831985
CID:1109567
PubChem ID:13718397
Update Time:2025-04-20
1-(4-isothiocyanatophenyl)-4-methylpiperazine Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-isothiocyanatophenyl)-4-methyl-Piperazine
- 1-(4-isothiocyanatophenyl)-4-methylpiperazine
- 4-(4-Methylpiperazino)-phenyl isothiocyanate
- 1-(4-isothiocyanato-phenyl)-4-methylpiperazine
- 1-(4-isothiocyanato-phenyl)-4-methyl-piperazine
- 23861-85-0
- EN300-12004872
- SCHEMBL517105
- DXXKATNBNNUIAW-UHFFFAOYSA-N
- p-(4-methylpiperazino)phenyl isothiocyanate
- G50660
- DB-328587
-
- Inchi: 1S/C12H15N3S/c1-14-6-8-15(9-7-14)12-4-2-11(3-5-12)13-10-16/h2-5H,6-9H2,1H3
- InChI Key: DXXKATNBNNUIAW-UHFFFAOYSA-N
- SMILES: S=C=NC1C=CC(=CC=1)N1CCN(C)CC1
Computed Properties
- Exact Mass: 233.09885
- Monoisotopic Mass: 233.09866866g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 50.9Ų
Experimental Properties
- PSA: 18.84
1-(4-isothiocyanatophenyl)-4-methylpiperazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-12004872-0.05g |
1-(4-isothiocyanatophenyl)-4-methylpiperazine |
23861-85-0 | 0.05g |
$443.0 | 2023-05-25 | ||
| Enamine | EN300-12004872-0.1g |
1-(4-isothiocyanatophenyl)-4-methylpiperazine |
23861-85-0 | 0.1g |
$464.0 | 2023-05-25 | ||
| Enamine | EN300-12004872-0.25g |
1-(4-isothiocyanatophenyl)-4-methylpiperazine |
23861-85-0 | 0.25g |
$485.0 | 2023-05-25 | ||
| Enamine | EN300-12004872-0.5g |
1-(4-isothiocyanatophenyl)-4-methylpiperazine |
23861-85-0 | 0.5g |
$507.0 | 2023-05-25 | ||
| Enamine | EN300-12004872-1.0g |
1-(4-isothiocyanatophenyl)-4-methylpiperazine |
23861-85-0 | 1g |
$528.0 | 2023-05-25 | ||
| Enamine | EN300-12004872-2.5g |
1-(4-isothiocyanatophenyl)-4-methylpiperazine |
23861-85-0 | 2.5g |
$1034.0 | 2023-05-25 | ||
| Enamine | EN300-12004872-5.0g |
1-(4-isothiocyanatophenyl)-4-methylpiperazine |
23861-85-0 | 5g |
$1530.0 | 2023-05-25 | ||
| Enamine | EN300-12004872-10.0g |
1-(4-isothiocyanatophenyl)-4-methylpiperazine |
23861-85-0 | 10g |
$2269.0 | 2023-05-25 | ||
| Enamine | EN300-12004872-50mg |
1-(4-isothiocyanatophenyl)-4-methylpiperazine |
23861-85-0 | 50mg |
$443.0 | 2023-10-03 | ||
| Enamine | EN300-12004872-100mg |
1-(4-isothiocyanatophenyl)-4-methylpiperazine |
23861-85-0 | 100mg |
$464.0 | 2023-10-03 |
1-(4-isothiocyanatophenyl)-4-methylpiperazine Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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